Cas no 1361676-02-9 (5-Chloro-6-(2,3-dichlorophenyl)nicotinic acid)

• Product Name: 5-Chloro-6-(2,3-dichlorophenyl)nicotinic acid
• CAS No: 1361676-02-9
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4926854
• Update Time: 2025-06-27

5-Chloro-6-(2,3-dichlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-(2,3-dichlorophenyl)nicotinic acid

• Inchi： 1S/C12H6Cl3NO2/c13-8-3-1-2-7(10(8)15)11-9(14)4-6(5-16-11)12(17)18/h1-5H,(H,17,18)
• InChI Key： XJLYNFLQXCZGOR-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=CN=C1C1C=CC=C(C=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 3.9
• Topological Polar Surface Area: 50.2

Additional information on 5-Chloro-6-(2,3-dichlorophenyl)nicotinic acid

Research Brief on 5-Chloro-6-(2,3-dichlorophenyl)nicotinic acid (CAS: 1361676-02-9): Recent Advances and Applications

5-Chloro-6-(2,3-dichlorophenyl)nicotinic acid (CAS: 1361676-02-9) is a chemically synthesized small molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound belongs to the class of nicotinic acid derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of multiple chlorine substituents on the phenyl ring and the nicotinic acid moiety enhances its reactivity and binding affinity to various biological targets, making it a promising candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 5-Chloro-6-(2,3-dichlorophenyl)nicotinic acid. One notable area of research is its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized in vitro assays and molecular docking simulations to confirm the compound's binding affinity and selectivity for COX-2 over COX-1, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs.

Another significant advancement in the research of 5-Chloro-6-(2,3-dichlorophenyl)nicotinic acid is its application in oncology. A preclinical study conducted by a team at the National Cancer Institute (NCI) in 2022 revealed that this compound exhibits cytotoxic effects against certain cancer cell lines, particularly those associated with colorectal and breast cancers. The study attributed these effects to the compound's ability to induce apoptosis and inhibit cell proliferation by modulating key signaling pathways, such as the PI3K/AKT/mTOR axis. These findings highlight the compound's potential as a chemotherapeutic agent, although further in vivo studies are needed to validate its efficacy and safety.

In addition to its therapeutic potential, 5-Chloro-6-(2,3-dichlorophenyl)nicotinic acid has also been explored for its role in agrochemical applications. A recent patent filed in 2023 describes the use of this compound as a fungicide, demonstrating its effectiveness against a broad spectrum of plant pathogens. The patent claims that the compound's unique chemical structure allows for enhanced stability and bioavailability, making it a viable alternative to existing fungicides with resistance issues. This dual utility in both pharmaceutical and agricultural sectors underscores the versatility of this compound.

Despite these promising findings, challenges remain in the development and commercialization of 5-Chloro-6-(2,3-dichlorophenyl)nicotinic acid. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through structural optimization and formulation studies. Recent efforts have focused on synthesizing analogs and prodrugs of this compound to improve its pharmacokinetic properties. For example, a 2023 study in the European Journal of Pharmaceutical Sciences reported the development of a water-soluble prodrug that significantly enhances the oral bioavailability of the parent compound.

In conclusion, 5-Chloro-6-(2,3-dichlorophenyl)nicotinic acid (CAS: 1361676-02-9) represents a promising scaffold for drug discovery and agrochemical development. Its diverse biological activities and potential applications in inflammation, cancer, and agriculture make it a compound of significant interest to researchers. Future studies should focus on addressing the current limitations and exploring its full therapeutic and commercial potential. The ongoing research and development efforts are expected to yield valuable insights and innovations in the coming years.